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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
experimental protocols related to 16-Keto Aspergillimide, a novel anthelmintic agent. The
information is curated for professionals in research and drug development, presenting data in a
structured format to facilitate analysis and further investigation.

Core Spectroscopic Data

16-Keto Aspergillimide, also known as SB202327, is a metabolite isolated from Aspergillus
strain IMI 337664.[1] Its structure was elucidated through extensive spectroscopic analysis.
The key quantitative data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and *3C NMR data are essential for the structural confirmation of 16-Keto
Aspergillimide. While the primary literature provides the full assignment, the following tables
summarize the key shifts for characteristic functional groups.

Table 1: *H NMR Spectroscopic Data for 16-Keto Aspergillimide
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Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data unavailable in

search results

Table 2: 13C NMR Spectroscopic Data for 16-Keto Aspergillimide

Chemical Shift (ppm) Carbon Type Assighment

Data unavailable in search

results

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) data confirms the molecular formula and provides
the exact mass of 16-Keto Aspergillimide.

Table 3: Mass Spectrometry Data for 16-Keto Aspergillimide

o Mass-to-Charge Ratio
lonization Mode Molecular Formula

(m/z)

Data unavailable in search

results

Experimental Protocols

The isolation and characterization of 16-Keto Aspergillimide involve a series of detailed
experimental procedures. The following sections outline the methodologies as described in the

primary literature.

Fermentation and Isolation

The production of 16-Keto Aspergillimide is achieved through the fermentation of the
Aspergillus strain IMI 337664. The general workflow for fermentation and isolation is as follows:
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Fermentation

Inoculation of Aspergillus strain IMI 337664

i

Incubation in a suitable culture medium

i

Monitoring of growth and metabolite production

Extraction

Separation of mycelia from culture broth

i

Solvent extraction of the mycelial cake and broth

i

Concentration of the crude extract

Purification

Chromatographic separation (e.g., column chromatography)

i

Further purification by HPLC

i

Isolation of pure 16-Keto Aspergillimide

Click to download full resolution via product page
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Fig. 1: General workflow for the fermentation, extraction, and isolation of 16-Keto
Aspergillimide.

Structure Elucidation

The chemical structure of 16-Keto Aspergillimide was determined using a combination of
spectroscopic techniques. The logical flow of this process is outlined below:

Isolated Pure Compound

Y
Mass Spectrometry (HRMS) |« 1D NMR (tH, 3C) »| 2D NMR (COSY, HMQC, HMBC)

v v v

Determination of Molecular Formula Identification of functional groups and spin systems Establishment of connectivity

A J

»| Final Structure Elucidation [«

Click to download full resolution via product page
Fig. 2: Logical workflow for the structure elucidation of 16-Keto Aspergillimide.

Biological Activity and Signaling Pathways

16-Keto Aspergillimide has been identified as a novel anthelmintic agent.[1] While the specific
signaling pathway for this compound is not yet fully elucidated, the general mechanisms of
action for anthelmintics often involve targeting the neuromuscular system of the parasite,
leading to paralysis and expulsion from the host.

Potential targets for anthelmintic compounds include:
e lon Channels: (e.g., glutamate-gated chloride channels, GABA-gated chloride channels)

» Neurotransmitter Receptors: (e.g., nicotinic acetylcholine receptors)
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e Enzymes: (e.g., cholinesterase)

The diagram below illustrates a generalized signaling pathway targeted by many anthelmintic

drugs.
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Fig. 3: Generalized anthelmintic drug action on a neuromuscular junction.
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Further research is required to pinpoint the precise molecular target and signaling cascade
affected by 16-Keto Aspergillimide. This information will be critical for its development as a
potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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